Cas no 482-27-9 (Isopimpinellin)

Isopimpinellin is a compound with oral activity isolated from Glomerella cingulata Isopimpinellin blocks the formation of DNA adducts and the occurrence of skin tumors through 7,12-dimethylbenz [a] anthracene Isopimpinellin has anti leishmaniasis activity

Isopimpinellin structure

Product Name:Isopimpinellin

CAS No:482-27-9

Molecular Formula:C₁₃H₁₀O₅

Molecular Weight:246.2155

MDL:MFCD00017407

CID:95035

PubChem ID:172089036

Isopimpinellin Properties

Names and Identifiers

- Isopimpinellin
- 4,9-Dimethoxy-7H-furo[3,2-g]chromen-7-one
- 4,9-Dimethoxy-furo[3,2-g]chromen-7-one
- 5,8-Dimethoxy-6,7-furanocoumarin
- 5,8-Dimethoxypsoralen
- 5,8-Dimethoxypsoralene
- 7H-Furo[3,2-g][1]benzopyran-7-one, 4,9-dimethoxy-
- 7H-Furo[3,2-g][1]benzopyran-7-one,4,9-dimethoxy
- 4,9-dimethoxyfuro[3,2-g]chromen-7-one
- ISOPIMPINELLIN(AS)
- 4,9-Dimethoxyfuro[3,2-g]benzopyran-7-one
- 4,9-Dimethoxy-7H-furo[3,2-g][1]benzopyran-7-one
- Isoimpinellin
- NSC 217988
- NSC 401288
- 4,9-Dimethoxypsoralen
- NSC401288
- 4,9-Dimethoxy-7H-furo(3,2-G) (1)benzopyran-7-one
- 20GCF755G6
- 7H-Furo[3,2-g][1]be
- +Expand
- MDL： MFCD00017407
- InChIKey： DFMAXQKDIGCMTL-UHFFFAOYSA-N
- Inchi： 1S/C13H10O5/c1-15-10-7-3-4-9(14)18-12(7)13(16-2)11-8(10)5-6-17-11/h3-6H,1-2H3
- SMILES： O1C([H])=C([H])C2=C(C3C([H])=C([H])C(=O)OC=3C(=C12)OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

Exact Mass: 246.052823g/mol
Surface Charge: 0
XLogP3: 1.9
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 2
Monoisotopic Mass: 246.052823g/mol
Monoisotopic Mass: 246.052823g/mol
Topological Polar Surface Area: 57.9Å²
Heavy Atom Count: 18
Complexity: 366
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 246.21

Experimental Properties

Odor: Odorless
Stability Shelf Life: Stable under recommended storage conditions.
Temperature: Hazardous decomposition products formed under fire conditions - Carbon oxides.
LogP: 2.55640
PSA: 61.81000
Refractive Index: 1.611
Boiling Point: 448.7℃/760mmHg
Melting Point: 148.0 to 152.0 deg-C
Vapor Pressure: 6.8X10-7 mm Hg at 25 °C (est)
Flash Point: 225.1°C
Solubility: In water, 315.3 mg/L at 25 °C (est)
Color/Form: Yellow powder
λmax: 268(MeOH)(lit.)
Density: 1.3520
Odor: Odorless

Isopimpinellin Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00D98N-10mg	ISOPIMPINELLIN	482-27-9	98%	10mg	$149.00	2024-05-01
A2B Chem LLC	AG17703-1mg	ISOPIMPINELLIN	482-27-9	99%	1mg	$27.00
Aaron	AR00D9GZ-10mg	ISOPIMPINELLIN	482-27-9	97%	10mg	$30.00
abcr	AB253859-10 mg	Isopimpinellin; 99%, delivered with HPLC chromatogram	482-27-9		10 mg	€155.50	2023-07-20
Ambeed	A399649-1mg	4,9-Dimethoxy-7H-furo[3,2-g]chromen-7-one	482-27-9	97%	1mg	$14.0	2024-07-19
ChemFaces	CFN98752-20mg	Isopimpinellin	482-27-9	>=98%	20mg	$138
ChemScence	CS-0009794-5mg	Isopimpinellin	482-27-9	99.69%	5mg	$70.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0792-100mg	Isopimpinellin	482-27-9	98%	100mg	$165	2023-09-20
ChromaDex Standards	ASB-00009174-010-10mg	ISOPIMPINELLIN	482-27-9	%	10mg	$235.00
DC Chemicals	DC23105-1 g	Isopimpinellin	482-27-9	>98%,Standard References Grade	1g	$1900.0	2022-02-28